Cas no 83816-41-5 (propa-1,2-dienylboronic acid)
propa-1,2-dienylboronic acid structure
propa-1,2-dienylboronic acid
83816-41-5
C3H5BO2
83.88160
2356349
propa-1,2-dienylboronic acid Properties
Names and Identifiers
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- propa-1,2-dienylboronic acid
- allenyl boronic acid
- Boronic acid,1,2-propadienyl
- Propadienyl-boronsaeure
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Computed Properties
- 84.03830
Experimental Properties
- -0.66050
- 40.46000
- White solid
- Soluble in most organic solvents, usually in dichloroalkanes or toluene
propa-1,2-dienylboronic acid Related Literature
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1. Air
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Yukihiro Arakawa,Ken Yamanomoto,Hazuki Kita,Masami Tanaka,Naoki Haraguchi,Shinichi Itsuno,Yasushi Imada Chem. Sci., 2017,8, 5468-5475
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John M. Herbert,Martin Head-Gordon Phys. Chem. Chem. Phys., 2006,8, 68-78
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Yanjie Dong,Junwei Wang,Qianqian Li,Xia Wu Anal. Methods, 2015,7, 6686-6694
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Rajesh Bhardwaj,Aline Lucie Carrel,Sonja Lindinger,Christoph Romanin,Roberto Parise-Filho,Matthias A. Hediger,Jean-Louis Reymond RSC Med. Chem., 2020,11, 1032-1040
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Wen-Ming Liu,Ya-Nan Xue,Na Peng,Wen-Tao He,Ren-Xi Zhuo,Shi-Wen Huang J. Mater. Chem., 2011,21, 13306-13315
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Mikhail P. Anisimov Russ. Chem. Rev., 2003,72, 591-628
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Yanlei Shang,Hongbo Ning,Jinchun Shi,Hongyan Wang Phys. Chem. Chem. Phys., 2019,21, 12685-12696
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Ziqiang Wang,Xiang Ren,Xifeng Shi,Abdullah M. Asiri,Liang Wang,Xiaonian Li,Xuping Sun,Qiuju Zhang,Hongjing Wang J. Mater. Chem. A, 2018,6, 3864-3868
83816-41-5 (propa-1,2-dienylboronic acid) Related Products
- 105931-36-0(Xanthosine5'-(tetrahydrogen triphosphate), trisodium salt (9CI))
- 16064-04-3([1,1'-Biphenyl]-2-carboxaldehyde,4'-methoxy-)
- 191354-44-6((S)-3-Acetoxy-4-bromobutanoic acid)
- 10134-91-5(BenzoBthiophene-7-carbaldehyde)
- 142002-57-1(Neodymium,tris[2-(methoxy-kO)ethanolato-kO]-)
- 114592-65-3(N',2-Bis(3,5-dichloro-2-hydroxyphenyl)diazenecarbohydrazonoyl cyanide)
- 178064-02-3(Nociceptin (1-13)-NH2)
- 13073-21-7(L-Buthionine)
- 121269-46-3(4-Morpholinecarboxylicacid, 2-oxo-5-phenyl-, phenylmethyl ester, (5R)-)
- 16817-43-9(5-Bromo-2-chloroanisole)
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